Cas no 63406-06-4 (2-Propenamide, N-[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxopropyl]-)

• Product Name: 2-Propenamide, N-[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxopropyl]-
• CAS No: 63406-06-4
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• CID: 426666
• PubChem ID: 15576771
• Update Time: 2025-04-19

2-Propenamide, N-[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxopropyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxopropyl]-
• (2,5-dioxopyrrolidin-1-yl) 3-(prop-2-enoylamino)propanoate
• 63406-06-4
• 2,5-Dioxopyrrolidin-1-yl N-acryloyl-beta-alaninate
• SCHEMBL13137617
• DTXSID90574689

• Inchi： 1S/C10H12N2O5/c1-2-7(13)11-6-5-10(16)17-12-8(14)3-4-9(12)15/h2H,1,3-6H2,(H,11,13)
• InChI Key： GYRWHEGKHHSVKC-UHFFFAOYSA-N
• SMILES： O(C(CCNC(C=C)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 240.07466
• Monoisotopic Mass: 240.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• PSA: 92.78